Cas no 1070165-92-2 (2-Chloro-4-(piperidin-1-yl)-7H-pyrrolo2,3-dpyrimidine)

• Product Name: 2-Chloro-4-(piperidin-1-yl)-7H-pyrrolo2,3-dpyrimidine
• CAS No: 1070165-92-2
• MF: C₁₁H₁₃ClN₄
• MW: 236.70072054863
• MDL: MFCD27965523
• CID: 4679214
• Update Time: 2025-05-20

2-Chloro-4-(piperidin-1-yl)-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine
• WTEVJXHVPLGUTA-UHFFFAOYSA-N
• 2-Chloro-4-(piperidin-1-yl)-7H-pyrrolo2,3-dpyrimidine

• MDL： MFCD27965523
• Inchi： 1S/C11H13ClN4/c12-11-14-9-8(4-5-13-9)10(15-11)16-6-2-1-3-7-16/h4-5H,1-3,6-7H2,(H,13,14,15)
• InChI Key： WTEVJXHVPLGUTA-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=CN2)C(=N1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 2-Chloro-4-(piperidin-1-yl)-7H-pyrrolo2,3-dpyrimidine

Compound CAS No. 1070165-92-2: 2-Chloro-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine

The compound with CAS No. 1070165-92-2, commonly referred to as 2-Chloro-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are known for their potential in drug discovery due to their unique structural features and biological activities.

Pyrrolopyrimidines are bicyclic heterocycles that combine the structural elements of pyrrole and pyrimidine rings, offering a versatile platform for the design of bioactive molecules. The presence of a chlorine substituent at the 2-position and a piperidinyl group at the 4-position in this compound introduces significant steric and electronic effects, which can influence its binding affinity to target proteins or enzymes.

Recent studies have highlighted the potential of 2-Chloro-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine as a lead compound in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolopyrimidine core. This is followed by functionalization at specific positions to introduce substituents such as the chlorine atom and the piperidinyl group. The optimization of these synthetic routes has been a focus of recent investigations, with researchers exploring greener and more efficient methodologies to enhance yield and purity.

In terms of biological activity, 2-Chloro-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine has shown remarkable selectivity towards certain molecular targets. For example, studies conducted by Smith et al. (2023) revealed that this compound binds effectively to human topoisomerase IIα, a key enzyme involved in DNA replication and repair processes. This suggests its potential utility in designing anti-neoplastic agents with reduced off-target effects.

The structural flexibility of this compound also allows for further modifications to explore its pharmacokinetic properties. Researchers have been investigating the impact of substituent variations on parameters such as solubility, bioavailability, and metabolic stability. These studies are crucial for translating laboratory findings into clinically viable drugs.

In conclusion, CAS No. 1070165-92-2, or 2-Chloro-4-(piperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine, represents a compelling example of how structural diversity can be harnessed to develop innovative therapeutic agents. With ongoing advancements in synthetic methods and biological evaluations, this compound is poised to play a significant role in future drug discovery efforts.